(2,4-Dichloro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride

Specification

• Molecular Formula: C11H15Cl3N2
• Molecular Weight: 281.6 g/mol
• IUPAC Name: (3R)-N-[(2,4-dichlorophenyl)methyl]pyrrolidin-3-amine;hydrochloride
• Standard InChI: InChI=1S/C11H14Cl2N2.ClH/c12-9-2-1-8(11(13)5-9)6-15-10-3-4-14-7-10;/h1-2,5,10,14-15H,3-4,6-7H2;1H/t10-;/m1./s1
• Standard InChI Key: YRHLHGQNWROXSG-HNCPQSOCSA-N
• Isomeric SMILES: C1CNC[C@@H]1NCC2=C(C=C(C=C2)Cl)Cl.Cl
• SMILES: C1CNCC1NCC2=C(C=C(C=C2)Cl)Cl.Cl
• Canonical SMILES: C1CNCC1NCC2=C(C=C(C=C2)Cl)Cl.Cl

Introduction

(2,4-Dichloro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride is an organic compound that combines a dichlorobenzyl group with a pyrrolidine ring. This compound is notable for its unique structure, which includes a pyrrolidine nitrogen atom bonded to a benzyl group with chlorine substituents at the 2 and 4 positions. The hydrochloride form enhances its solubility in aqueous solutions and stability.

Synthesis Methods

The synthesis of (2,4-Dichloro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride typically involves the reaction of a pyrrolidine derivative with a dichlorobenzyl halide. Specific synthesis methods are not detailed in the available literature, but they generally follow standard organic chemistry protocols for forming amine bonds.

Biological Activities and Potential Applications

Compounds with similar structures to (2,4-Dichloro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride often exhibit biological activities related to neurotransmitter systems. They may act as antagonists or modulators at specific receptors involved in neurological functions. The presence of the pyrrolidine ring can enhance bioactivity by mimicking natural substrates in biological systems.